3-(3,4-Dimethoxyphenyl)-2,5-dimethyl-N-[2-(morpholin-4-yl)ethyl]pyrazolo[1,5-a]pyrimidin-7-amine

• CAS No.: 900874-91-1
• Product Name: 3-(3,4-Dimethoxyphenyl)-2,5-dimethyl-N-[2-(morpholin-4-yl)ethyl]pyrazolo[1,5-a]pyrimidin-7-amine
• Molecular Formula: C22H29N5O3
• Molecular Weight: 411.5 g/mol
• IUPAC Name: 3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(2-morpholin-4-ylethyl)pyrazolo[1,5-a]pyrimidin-7-amine
• Standard InChI: InChI=1S/C22H29N5O3/c1-15-13-20(23-7-8-26-9-11-30-12-10-26)27-22(24-15)21(16(2)25-27)17-5-6-18(28-3)19(14-17)29-4/h5-6,13-14,23H,7-12H2,1-4H3
• Standard InChIKey: RITGMCAEZVMEQO-UHFFFAOYSA-N
• SMILES: CC1=NC2=C(C(=NN2C(=C1)NCCN3CCOCC3)C)C4=CC(=C(C=C4)OC)OC
• Canonical SMILES: CC1=NC2=C(C(=NN2C(=C1)NCCN3CCOCC3)C)C4=CC(=C(C=C4)OC)OC
• Appearance: Solid powder
• Description: T-00127-HEV1, also known as PI4KIIIβ Inhibitor II, is a PI4KIIIβ Inhibitor. T-00127-HEV1 displays anti-poliovirus activity with broad specificity for enteroviruses (EC50 = 0.77, 3.38, 2.5, 1.03 & >44 µM for PV, CVB3, HRVM, HCV 1b & HCV 2a, respectively).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: T-00127-HEV1, T00127-HEV1, T 00127-HEV1, PI4KIIIβ Inhibitor II
• Reference: 1: Arita M, Kojima H, Nagano T, Okabe T, Wakita T, Shimizu H. Phosphatidylinositol 4-kinase III beta is a target of enviroxime-like compounds for antipoliovirus activity. J Virol. 2011 Mar;85(5):2364-72. doi: 10.1128/JVI.02249-10. PubMed PMID: 21177810; PubMed Central PMCID: PMC3067798.; 2: Šála M, Kögler M, Plačková P, Mejdrová I, Hřebabecký H, Procházková E, Strunin D, Lee G, Birkus G, Weber J, Mertlíková-Kaiserová H, Nencka R. Purine analogs as phosphatidylinositol 4-kinase IIIβ inhibitors. Bioorg Med Chem Lett. 2016 Jun 1;26(11):2706-12. doi: 10.1016/j.bmcl.2016.04.002. PubMed PMID: 27090557.; 3: Décor A, Grand-Maître C, Hucke O, O'Meara J, Kuhn C, Constantineau-Forget L, Brochu C, Malenfant E, Bertrand-Laperle M, Bordeleau J, Ghiro E, Pesant M, Fazal G, Gorys V, Little M, Boucher C, Bordeleau S, Turcotte P, Guo T, Garneau M, Spickler C, Gauthier A. Design, synthesis and biological evaluation of novel aminothiazoles as antiviral compounds acting against human rhinovirus. Bioorg Med Chem Lett. 2013 Jul 1;23(13):3841-7. doi: 10.1016/j.bmcl.2013.04.077. PubMed PMID: 23726345.; 4: Arita M, Kojima H, Nagano T, Okabe T, Wakita T, Shimizu H. Oxysterol-binding protein family I is the target of minor enviroxime-like compounds. J Virol. 2013 Apr;87(8):4252-60. doi: 10.1128/JVI.03546-12. PubMed PMID: 23365445; PubMed Central PMCID: PMC3624399.; 5: Arita M. [Exploration for anti-enterovirus compounds and analysis on the mechanism of its inhibitory effect on virus infection]. Uirusu. 2013;63(1):93-102. Review. Japanese. PubMed PMID: 24769585.
• PubChem Compound: 4904109
• Last Modified: Nov 11 2021